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Compound of Interest

Compound Name: 22-52-Adrenomedullin (human)

Cat. No.: B612761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 22-52-Adrenomedullin
(human), a critical tool for research into the adrenomedullin system. This document includes

information on suppliers and purity, the mechanism of action through its signaling pathway, and

detailed experimental protocols for its use in cell-based assays.

Supplier and Purity Information
22-52-Adrenomedullin (human) is a synthetic peptide fragment of human adrenomedullin,

acting as a selective antagonist at the adrenomedullin receptors. It is a valuable tool for

investigating the physiological and pathological roles of the adrenomedullin signaling pathway.

Several commercial suppliers offer this peptide, with purity levels suitable for various research

applications.
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Supplier Purity

LKT Labs ≥95%[1]

NovoPro Bioscience Inc. 96%[2]

Peptide Institute, Inc. ≥99.0%[3]

CPC Scientific Not specified

Echelon Biosciences Not specified

GenScript >95%[4]

PeptaNova >99%[5]

Mechanism of Action and Signaling Pathway
Adrenomedullin (AM) is a potent vasodilator peptide that exerts its effects through a G-protein

coupled receptor complex. This receptor is composed of the calcitonin receptor-like receptor

(CLR) and a receptor activity-modifying protein (RAMP), either RAMP2 or RAMP3. The binding

of adrenomedullin to this complex initiates a signaling cascade, primarily through the activation

of adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) and subsequent

activation of Protein Kinase A (PKA).

22-52-Adrenomedullin (human) acts as a competitive antagonist at the AM receptor. By

binding to the receptor complex, it blocks the binding of the endogenous ligand,

adrenomedullin, thereby inhibiting the downstream signaling cascade. This blockade of cAMP

production is a key mechanism of its antagonistic action.

The adrenomedullin signaling pathway is pleiotropic, with evidence suggesting crosstalk with

other signaling cascades, including the Phosphoinositide 3-kinase (PI3K)/Akt and the

Extracellular signal-regulated kinase (ERK)/Mitogen-activated protein kinase (MAPK)

pathways. The antagonistic action of 22-52-Adrenomedullin can therefore be utilized to dissect

the specific roles of AM-mediated signaling in various cellular processes.

Adrenomedullin Signaling Pathway
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1. Seed cells in a 96-well plate

2. Culture overnight

4. Pre-incubate cells with
22-52-Adrenomedullin (30 min)

3. Prepare Adrenomedullin and
22-52-Adrenomedullin solutions

5. Stimulate with Adrenomedullin (15-30 min)

6. Lyse cells

7. Measure intracellular cAMP

8. Analyze data and determine IC50
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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